Using hydrastine to study dopaminergic neuronal damage

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Hydrastine hydrochloride*
CAS No.:	*5936-28-7*
Cat. No.:	*B1594136*

Get Quote

Application Notes & Protocols

Using Hydrastine to Investigate Dopaminergic Neuronal Damage: A Guide for Preclinical Research

Abstract

The progressive loss of dopaminergic (DA) neurons in the substantia nigra pars compacta is a primary pathological hallmark of Parkinson's disease (PD). Research into novel therapeutic agents that can protect these vulnerable neurons is paramount. Hydrastine, a benzylisoquinoline alkaloid derived from the Goldenseal (Hydrastis canadensis) plant, has emerged as a compound of interest due to its interactions with the dopaminergic system. This guide provides a comprehensive framework for researchers, scientists, and drug development professionals on utilizing hydrastine to study dopaminergic neuronal damage. We present detailed protocols for both in vitro and in vivo models, outlining experimental design, key analytical methods, and data interpretation to rigorously assess the potential neuroprotective or neurotoxic effects of hydrastine.

© 2026 BenchChem. All rights reserved.

Introduction: The Rationale for Investigating Hydrastine in Dopaminergic Neurodegeneration

Neurodegenerative disorders like Parkinson's disease are characterized by the progressive deterioration of neuronal populations. In PD, the specific loss of dopamine-producing neurons leads to severe motor deficits. Current therapeutic strategies primarily manage symptoms and do not halt the underlying neurodegenerative process. This necessitates the exploration of novel compounds that can offer neuroprotection.

Natural alkaloids are a rich source of bioactive molecules. Hydrastine's potential relevance stems from initial studies showing its ability to modulate dopamine biosynthesis. Specifically, certain isomers of hydrastine have been shown to inhibit dopamine content in PC12 cells, a common cell line used for neurobiological research.[1] This interaction with the core machinery of dopaminergic neurons makes it a compelling candidate for further investigation.


Furthermore, oxidative stress is a key pathological mechanism implicated in dopaminergic neuron death.[2][3] While direct evidence for hydrastine is still developing, related compounds and the broader class of plant-derived alkaloids are often studied for their antioxidant properties. For instance, the structurally unrelated compound hydralazine has demonstrated neuroprotective effects in PD models by activating the Nrf2-ARE (Nuclear factor erythroid 2-related factor 2 - Antioxidant Response Element) signaling pathway, a critical defense mechanism against oxidative stress.[4][5][6][7][8] This guide provides the tools to investigate whether hydrastine may act through similar or novel pathways to protect vulnerable DA neurons.

Hypothesized Mechanism of Action

The precise mechanism by which hydrastine may modulate dopaminergic neuronal health is an active area of investigation. Based on current literature, we can propose a testable model where hydrastine potentially interacts with multiple cellular processes. Its demonstrated effect on dopamine biosynthesis suggests a direct interaction with pathways involving enzymes like Tyrosine Hydroxylase (TH).[1] Additionally, a plausible hypothesis is its potential to mitigate oxidative stress, a central player in neurotoxin-induced neuronal death.

The following pathway diagram illustrates these hypothesized interactions, providing a conceptual framework for experimental design.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Hypothesized signaling pathways for hydrastine's action on dopaminergic neurons.

Experimental Models & Workflows


Choosing the correct model is critical for generating meaningful data. We recommend a two-pronged approach: initial screening and mechanistic studies using in vitro cell models, followed by validation in a more complex in vivo animal model.

3.1. In Vitro Model: Human Neuroblastoma SH-SY5Y Cells


The SH-SY5Y cell line is an established and widely used model for studying Parkinson's disease pathology. These cells can be differentiated to exhibit a more mature, neuron-like phenotype and are susceptible to neurotoxins like MPP+ (the active metabolite of MPTP), which specifically target dopaminergic neurons.[4][5]

The workflow below outlines a typical neuroprotection experiment.

© 2026 BenchChem. All rights reserved.



© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Experimental workflow for in vivo assessment of hydrastine.

© 2026 BenchChem. All rights reserved.

Detailed Experimental Protocols

The following protocols provide step-by-step methodologies. It is crucial to optimize concentrations and timings for your specific laboratory conditions and reagents.

Protocol 1: In Vitro Neuroprotection Assay (SH-SY5Y)

Objective: To determine if hydrastine protects SH-SY5Y cells from MPP+-induced toxicity.

Materials:

- SH-SY5Y cells
- Complete culture medium (e.g., DMEM/F12 with 10% FBS, 1% Penicillin-Streptomycin)
- Hydrastine stock solution (dissolved in DMSO or appropriate solvent)
- MPP+ iodide stock solution (dissolved in sterile water)
- 96-well tissue culture plates
- Reagents for endpoint assays (MTT, ROS, Caspase-3)

Procedure:

- Cell Seeding: Seed SH-SY5Y cells into a 96-well plate at a density of 1 x 10^4 cells/well in 100 µL of complete medium. [9]Incubate for 24 hours at 37°C and 5% CO_2 to allow for cell attachment.
- Hydrastine Pre-treatment: Prepare serial dilutions of hydrastine in culture medium. Remove the old medium from the cells and add 100 µL of the hydrastine-containing medium. Include a vehicle control (medium with the same concentration of solvent used for hydrastine). Incubate for 2 to 24 hours.
- Neurotoxin Challenge: Prepare MPP+ in culture medium at a pre-determined toxic concentration (e.g., 500 µM - 2 mM, requires optimization). For groups receiving the toxin, remove the hydrastine medium and add 100 µL of the MPP+ containing medium (with or without hydrastine, depending on experimental design).

© 2026 BenchChem. All rights reserved.

- Incubation: Incubate the plates for 24-48 hours at 37°C and 5% CO_2.
- Endpoint Analysis: After incubation, proceed with the desired analytical assays.

Parameter	Recommended Range	Purpose
Cell Seeding Density	$1x10^4$ - $2x10^4$ cells/well	Ensures sub-confluent monolayer for optimal health and response.
Hydrastine Conc.	1 µM - 50 µM	Determine a non-toxic working range before testing for protection.
MPP+ Conc.	500 µM - 2 mM	Titrate to achieve ~50% cell death (IC50) for a clear window to observe protection.
Pre-treatment Time	2 - 24 hours	To allow potential induction of protective cellular mechanisms.
Toxin Incubation	24 - 48 hours	Sufficient time to induce significant, measurable cell death.

Table 1: Recommended parameters for in vitro experiments.

Protocol 2: In Vivo Neuroprotection Assay (MPTP Mouse Model)

Objective: To determine if hydrastine protects dopaminergic neurons and improves motor function in an MPTP-induced mouse model of Parkinson's disease. [4][10] Materials:

- Male C57BL/6 mice (8-10 weeks old)
- MPTP-HCl (handle with extreme caution under strict safety protocols)
- Hydrastine

© 2026 BenchChem. All rights reserved.

- Vehicle for hydrastine (e.g., 0.5% carboxymethylcellulose)
- Saline (sterile, 0.9%)
- Equipment for oral gavage and intraperitoneal (i.p.) injections
- Behavioral testing apparatus (Rotarod)

Procedure:

- Acclimatization & Grouping: Acclimatize mice for at least one week. Randomly assign them to four groups (n=8-12 per group): (1) Vehicle + Saline, (2) Hydrastine + Saline, (3) Vehicle + MPTP, (4) Hydrastine + MPTP.
- Hydrastine Administration: Administer hydrastine or its vehicle daily via oral gavage for a total of 21 days. [4][5]3. MPTP Lesioning: On day 8 of hydrastine treatment, begin MPTP administration. Inject MPTP (e.g., 20-30 mg/kg, i.p.) or saline once daily for 5-7 consecutive days. [4][5]Continue hydrastine treatment throughout this period and until the end of the experiment.
- Behavioral Analysis: 3-5 days after the final MPTP injection, begin behavioral testing. Assess motor coordination and balance using an accelerating Rotarod. Train mice for 2-3 days prior to the start of the experiment. Record the latency to fall for each mouse over several trials.
- Tissue Collection: At the end of the study (e.g., day 21), euthanize the mice according to approved protocols. Perfuse with saline followed by 4% paraformaldehyde for immunohistochemistry, or rapidly dissect the striatum and substantia nigra on ice for biochemical analysis.

© 2026 BenchChem. All rights reserved.

Parameter	Recommended Protocol	Rationale
Animal Model	Male C57BL/6 Mice, 8-10 weeks	This strain is known to be sensitive to MPTP neurotoxicity. [11]
Hydrastine Dose	10 - 50 mg/kg, daily p.o.	Dose should be based on preliminary toxicology studies or literature on related compounds.
MPTP Regimen	20-30 mg/kg, daily i.p. for 5-7 days	Subacute regimen to induce significant (~50-70%) but not complete loss of DA neurons. [4]
Treatment Schedule	Hydrastine for 21 days, MPTP from day 8-12	Pre- and co-treatment design tests for prophylactic neuroprotection.

Table 2: Recommended parameters for in vivo experiments.

Analytical Methods for Assessing Dopaminergic Damage

5.1. Cell Viability: MTT Assay

This colorimetric assay measures the metabolic activity of cells, which correlates with the number of viable cells. [12]NAD(P)H-dependent oxidoreductase enzymes in viable cells reduce the yellow tetrazolium salt (MTT) to purple formazan crystals. [13] Protocol:

- After the experimental treatment, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. [13][14]2. Incubate for 4 hours at 37°C until purple precipitate is visible. [13]3. Add 100 µL of solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals. [9][14]4. Shake the plate on an orbital shaker for 15 minutes to ensure complete solubilization. [12]5. Read the absorbance at 570 nm using a microplate reader. [12][15]

© 2026 BenchChem. All rights reserved.

5.2. Apoptosis: Caspase-3 Activity Assay

Caspase-3 is a key executioner caspase in the apoptotic pathway. Its activation is a hallmark of programmed cell death.

Protocol:

- Prepare cell lysates from treated cells according to the kit manufacturer's instructions. [16][17]2. Add 50 µL of cell lysate to a 96-well plate. [18]3. Add 50 µL of 2X Reaction Buffer containing DTT to each well. [18]4. Add 5 µL of the DEVD-pNA substrate. [18]This substrate is cleaved by active caspase-3 to release the chromophore p-nitroaniline (pNA). [19]5. Incubate for 1-2 hours at 37°C, protected from light. [17][18]6. Measure absorbance at 405 nm. The increase in absorbance is proportional to the caspase-3 activity. [18]

5.3. Oxidative Stress: Intracellular ROS Measurement

This assay uses fluorescent probes, like CM-H2DCFDA, that become fluorescent upon oxidation by reactive oxygen species (ROS). [2][20] Protocol:

- After treatment, remove the medium and wash cells with warm PBS.
- Load the cells with 5-10 µM CM-H2DCFDA in serum-free medium for 30-60 minutes at 37°C.
- Wash the cells again to remove excess probe.
- Measure fluorescence using a fluorescence microplate reader or fluorescence microscope (Excitation ~495 nm, Emission ~529 nm). An increase in fluorescence indicates higher levels of intracellular ROS. [21]

5.4. Dopaminergic Neuron Integrity: Tyrosine Hydroxylase (TH) Staining

Tyrosine hydroxylase is the rate-limiting enzyme in dopamine synthesis and serves as a specific marker for dopaminergic neurons. [22]Quantifying TH-positive neurons in the substantia nigra is a gold standard for assessing the extent of the lesion in animal models. [22] Protocol:

- Process the fixed brain tissue for cryosectioning or paraffin embedding.

© 2026 BenchChem. All rights reserved.

- Cut coronal sections (e.g., 30 µm) through the substantia nigra.
- Perform standard immunohistochemistry using a primary antibody against TH.
- Use a suitable secondary antibody conjugated to a reporter enzyme (like HRP) or a fluorophore.
- Visualize using DAB (for HRP) or fluorescence microscopy.
- Count the number of TH-positive cells in the substantia nigra pars compacta (SNc) using stereological methods for unbiased quantification. The loss of TH-positive cells in the MPTP group compared to the control group indicates successful lesioning. A rescue of these cells in the hydrastine + MPTP group indicates neuroprotection.

5.5. Dopamine Levels: HPLC with Electrochemical Detection (HPLC-ECD)

This is a highly sensitive method to quantify the levels of dopamine and its metabolites, 3,4-dihydroxyphenylacetic acid (DOPAC) and homovanillic acid (HVA), in brain tissue. [23][24] Protocol:

- Homogenize dissected striatal tissue in an appropriate buffer (e.g., 0.1 M perchloric acid).
- Centrifuge the homogenate at high speed (e.g., 15,000 x g) at 4°C.
- Filter the supernatant.
- Inject a small volume of the supernatant into an HPLC system equipped with a C18 reverse-phase column and an electrochemical detector. [25]5. Separate and quantify dopamine, DOPAC, and HVA based on their retention times and peak areas relative to known standards. A significant reduction in striatal dopamine in the MPTP group is expected, and attenuation of this loss in the hydrastine-treated group would signify a protective effect.

Data Interpretation & Troubleshooting

- In Vitro Cytotoxicity: If hydrastine is toxic at baseline, use lower concentrations for neuroprotection studies. Ensure the vehicle control shows no toxicity.

© 2026 BenchChem. All rights reserved.

- Variability in MPTP Lesion: The degree of dopaminergic neuron loss can vary between animals. Ensure consistent MPTP preparation and injection technique. A high standard deviation in the MPTP group may require increasing the sample size. [11]* Behavioral Testing: Ensure all animals are properly habituated to the testing environment and equipment to minimize stress-induced variability.

- No Protective Effect: If hydrastine shows no effect, consider altering the dose, route of administration, or treatment timing. It may be that hydrastine does not possess neuroprotective properties in these models, which is also a valid scientific finding.

Conclusion

This application guide provides a robust, multi-faceted approach to systematically evaluate the role of hydrastine in the context of dopaminergic neuronal damage. By combining established in vitro and in vivo models with a suite of validated analytical techniques, researchers can elucidate the potential neuroprotective mechanisms of this natural alkaloid. The protocols described herein form a self-validating system, where findings from cell-based assays can be confirmed in a preclinical animal model, providing a solid foundation for further investigation into hydrastine as a potential therapeutic agent for neurodegenerative diseases like Parkinson's.

References

- MTT Assay Protocol for Cell Viability and Proliferation. (n.d.). Roche. [Link]

- Petroske, E., Meredith, G. E., Callen, S., Totterdell, S., & Lau, Y. S. (2001). Protocol for the MPTP mouse model of Parkinson's disease. Nature Protocols, 1(1), 1-8. [Link]

- Nielsen, B. E., & Edwards, R. H. (2023). 6-OHDA mouse model of Parkinson's disease. protocols.io. [Link]

- ASAP Collaborative Research Network. (n.d.). 6-OHDA mouse model of Parkinson's disease. Aligning Science Across Parkinson's. [Link]

- Cell Viability Assays. (2013). In Assay Guidance Manual. Eli Lilly & Company and the National Center for Advancing Translational Sciences. [Link]

© 2026 BenchChem. All rights reserved.

- Al-Bayati, Z. J. F. (2023). MTT (Assay protocol). protocols.io. [Link]
- Costa, C., & Soares, R. (2020). Analytical methods to monitor dopamine metabolism in plasma: Moving forward with improved diagnosis and treatment of neurological disorders. Journal of Pharmaceutical and Biomedical Analysis, 187, 113323. [Link]
- Protocol for the MPTP mouse model of Parkinson's disease. (2006). Nature Protocols. [Link]
- 6-OHDA Parkinson's Model. (n.d.). Charles River Laboratories. [Link]
- Kim, H., & Kim, E. (2018). Intracellular and Mitochondrial Reactive Oxygen Species Measurement in Primary Cultured Neurons. Bio-protocol, 8(11), e2871. [Link]
- Meredith, G. E., & Rademacher, D. J. (2011). MPTP mouse models of Parkinson's disease: an update. Journal of Parkinson's disease, 1(1), 19–33. [Link]
- Caspase-3 Activity Assay Kit (Colorimetric). (n.d.). RayBiotech. [Link]
- Sýkora, D., Vojs, M., & Kovaříková, P. (2012). Dopamine analysis in neuroscience research. ResearchGate. [Link]
- Kirik, D., & Björklund, A. (2003). 6-OHDA Lesion Models of Parkinson's Disease in the Rat. In Parkinson's Disease (pp. 469-480). Humana Press. [Link]
- Jourdain, P., Dorothée, G., & Billardon, C. (2005). Reactive oxygen species (ROS) detection in cultured cortical neurones... ResearchGate. [Link]
- Protocol for the MPTP mouse model of Parkinson's disease. (2006). Semantic Scholar. [Link]
- Van Valkenburg, C., Tjaden, U., Van der Krogt, J., & Van der Leden, B. (1982). Determination of dopamine and its acidic metabolites in brain tissue by HPLC with electrochemical detection in a single run after minimal sample pretreatment. Journal of Neurochemistry, 39(4), 990-997. [Link]
- Caspase 3 Activity Assay Kit. (n.d.). MP Biomedicals. [Link]
- Sensitive HPLC method for dopamine and serotonin metabolites used to assess manganese exposure in children. (2023). Wiley Analytical Science. [Link]

© 2026 BenchChem. All rights reserved.

- Costa, G., et al. (2021). A Guide to the Generation of a 6-Hydroxydopamine Mouse Model of Parkinson's Disease for the Study of Non-Motor Symptoms. Brain Sciences, 11(6), 698. [Link]
- ROS assays and cell viability. (n.d.). Bio-protocol. [Link]
- Assessing Neurodegenerative Phenotypes in Drosophila Dopaminergic Neurons by Climbing Assays and Whole Brain Immunostaining. (2012). JoVE. [Link]
- Ayajuddin, M., Das, G., Phom, L., et al. (2020). Quantification of Dopamine and its metabolites in Drosophila brain using HPLC. Bio-protocol, 10(12), e3654. [Link]
- Wang, T., et al. (2019). Hydralazine Protects Nigrostriatal Dopaminergic Neurons From MPP+ and MPTP Induced Neurotoxicity: Roles of Nrf2-ARE Signaling Pathway. Frontiers in Neurology, 10, 271. [Link]
- Hydralazine Protects Nigrostriatal Dopaminergic Neurons From MPP and MPTP Induced Neurotoxicity: Roles of Nrf2-ARE Signaling Pathway. (2019). ResearchGate. [Link]
- Measurement of Reactive Oxygen Species in the Culture Media Using Acridan Lumigen PS-3 Assay. (2016). JoVE. [Link]
- Wang, T., et al. (2019). Hydralazine Protects Nigrostriatal Dopaminergic Neurons From MPP+ and MPTP Induced Neurotoxicity: Roles of Nrf2-ARE Signaling Pathway. Frontiers in Neurology, 10, 271. [Link]
- Wilson, C., & González-Billault, C. (2015). Reactive Oxygen Species: Angels and Demons in the Life of a Neuron. Antioxidants, 4(4), 784-802. [Link]
- Hydrastine Pharmacokinetics and Metabolism after a Single Oral Dose of Goldenseal (Hydrastis canadensis) to Humans. (2016). ResearchGate. [Link]
- Degree of dopaminergic degeneration measured by 99mTc-TRODAT-1 SPECT/CT imaging. (2017). Neural Regeneration Research. [Link]
- Shin, K. S., et al. (2006). Effects of hydrastine derivatives on dopamine biosynthesis in PC12 cells. Archives of Pharmacal Research, 29(7), 594-597. [Link]

© 2026 BenchChem. All rights reserved.

- Li, Y., et al. (2023). Hydralazine inhibits neuroinflammation and oxidative stress in APP/PS1 mice via TLR4/NF-κB and Nrf2 pathways. International Immunopharmacology, 125, 111102. [Link]
- Dehghan, E., et al. (2017). Hydralazine induces stress resistance and extends C. elegans lifespan by activating the NRF2/SKN-1 signalling pathway. Nature Communications, 8, 2223. [Link]
- Evaluation of damage discrimination in dopaminergic neurons using dopamine transporter PET tracer [18F]FECNT-d4. (2023). EJNMMI Research. [Link]
- Hydralazine confers protection in dopaminergic neurons in the MPTP... (n.d.). ResearchGate. [Link]
- Qualitative Assay to Detect Dopamine Release by Ligand Action on Nicotinic Acetylcholine Receptors. (2019). MDPI. [Link]
- New insights in animal models of neurotoxicity-induced neurodegeneration. (2022). Frontiers in Pharmacology. [Link]
- An Automated Cell Detection Method for TH-positive Dopaminergic Neurons in a Mouse Model of Parkinson's Disease Using Convolutional Neural Networks. (2021). Experimental Neurobiology. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Effects of hydrastine derivatives on dopamine biosynthesis in PC12 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Intracellular and Mitochondrial Reactive Oxygen Species Measurement in Primary Cultured Neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]

- 4. Hydralazine Protects Nigrostriatal Dopaminergic Neurons From MPP+ and MPTP Induced Neurotoxicity: Roles of Nrf2-ARE Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Hydralazine Protects Nigrostriatal Dopaminergic Neurons From MPP+ and MPTP Induced Neurotoxicity: Roles of Nrf2-ARE Signaling Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Hydralazine inhibits neuroinflammation and oxidative stress in APP/PS1 mice via TLR4/NF-κB and Nrf2 pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Hydralazine induces stress resistance and extends C. elegans lifespan by activating the NRF2/SKN-1 signalling pathway - PMC [pmc.ncbi.nlm.nih.gov]
- 9. MTT (Assay protocol [protocols.io]
- 10. researchgate.net [researchgate.net]
- 11. MPTP Mouse Models of Parkinson's Disease: An Update - PMC [pmc.ncbi.nlm.nih.gov]
- 12. MTT assay protocol | Abcam [abcam.com]
- 13. 四唑盐法(MTT)细胞活力和增殖检测方案 [sigmaaldrich.cn]
- 14. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - KR [thermofisher.com]
- 15. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 16. mpbio.com [mpbio.com]
- 17. sigmaaldrich.com [sigmaaldrich.com]
- 18. raybiotech.com [raybiotech.com]
- 19. Caspase-3 Assay Kit (Colorimetric) (ab39401) | Abcam [abcam.com]
- 20. researchgate.net [researchgate.net]
- 21. bio-protocol.org [bio-protocol.org]
- 22. An Automated Cell Detection Method for TH-positive Dopaminergic Neurons in a Mouse Model of Parkinson's Disease Using Convolutional Neural Networks - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Determination of dopamine and its acidic metabolites in brain tissue by HPLC with electrochemical detection in a single run after minimal sample pretreatment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. analyticalscience.wiley.com [analyticalscience.wiley.com]

© 2026 BenchChem. All rights reserved.

- To cite this document: BenchChem. [Using hydrastine to study dopaminergic neuronal damage]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1594136/docs#using-hydrastine-to-study-dopaminergic-neuronal-damage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check